Cy7.5-COOH TEA

fluorescence microscopy in vivo imaging assay development
⚠ Attention: For research use only. Not for human or veterinary use.
Molecular Formula C48H59N3O2
Molecular Weight 710.0 g/mol
Cat. No. B15598406
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Technical Parameters


Basic Identity
Product NameCy7.5-COOH TEA
Molecular FormulaC48H59N3O2
Molecular Weight710.0 g/mol
Structural Identifiers
InChIInChI=1S/C42H44N2O2.C6H15N/c1-41(2)36(43(5)34-27-25-30-18-13-15-20-32(30)39(34)41)22-10-7-6-8-11-23-37-42(3,4)40-33-21-16-14-19-31(33)26-28-35(40)44(37)29-17-9-12-24-38(45)46;1-4-7(5-2)6-3/h6-8,10-11,13-16,18-23,25-28H,9,12,17,24,29H2,1-5H3;4-6H2,1-3H3
InChIKeyVBZUAGPLXFGKNM-UHFFFAOYSA-N
Commercial & Availability
Standard Pack Sizes1 mg / 5 mg / 25 mg / 100 mg / Bulk Custom
AvailabilityIn Stock
Custom SynthesisAvailable on request

Cy7.5-COOH TEA: NIR Dye for Bioconjugation


Cy7.5-COOH TEA is a cyanine-based near-infrared (NIR) fluorescent dye with a triethylammonium (TEA) counterion, exhibiting an absorption maximum (Abs) at 781 nm and an emission maximum (Em) at 808 nm . It serves as a fluorescent probe for a variety of applications including DNA sequencing, flow cytometry, and in vivo imaging . The compound belongs to the heptamethine cyanine family and features a free carboxylic acid (-COOH) functional group, enabling covalent conjugation to biomolecules via standard EDC/NHS chemistry [1].

NIR fluorescent probe for covalent bioconjugation
Triethylammonium salt form supports organic solvent solubility
Abs/Em: 781/808 nm, compatible with NIR imaging channels

Cy7.5-COOH TEA: Counterion-Dependent Solubility


Cyanine dyes exhibit substantial variation in spectral properties, solubility, and conjugation chemistry across the class. Cy7.5-COOH TEA distinguishes itself from shorter-wavelength analogs like Cy7 (Abs/Em ~750/773 nm) [1] by its longer emission (~808 nm) which falls within the optimal NIR tissue transparency window . Furthermore, its free carboxylic acid functionality necessitates a distinct synthetic workflow compared to NHS ester derivatives, which are pre-activated but less stable . The TEA salt form specifically enhances organic solubility relative to non-salt forms, impacting handling and conjugation efficiency . Substitution with an incorrect analog or derivative can lead to mismatched spectral acquisition, failed bioconjugation, or poor in vivo signal-to-noise ratio.

Counterion Mismatch
Replacing TEA salt with potassium salt may reduce solubility in DMSO/DMF, affecting stock solution precision and labeling efficiency. Solubility differences reported at class level.
Free Acid Forms
Free acid (chloride) forms show low aqueous solubility and may require co-solvents. The TEA salt offers enhanced organic solubility, but direct head-to-head data are limited.

Cy7.5-COOH TEA: Key Differentiators


DMSO/DMF Solubility: TEA vs. Potassium Salt

Cy7.5-COOH TEA exhibits a higher molar extinction coefficient (ε) than the shorter-wavelength Cy7 analog. The extinction coefficient for Cy7.5-COOH TEA is 223,000 L·mol⁻¹·cm⁻¹, whereas Cy7 carboxylic acid is 199,000 L·mol⁻¹·cm⁻¹ [1]. This represents a 12% increase in light absorption efficiency, directly translating to brighter fluorescence per mole of dye.

DMSO/DMF Solubility
Class-level inference
TEA salt reported with higher solubility than potassium salt in DMSO/DMF; conjugate properties equivalent.
May support organic solvent-based labeling workflows.
Not quantified; verify per lot.
fluorescence microscopy in vivo imaging assay development

TEA Salt vs. Free Acid: Solubility Comparison

Cy7.5-COOH TEA, as a derivative of Cy7.5, benefits from a structural modification that improves its quantum yield (Φ) relative to the parent cyanine structure. The introduction of a rigid cyclohexane moiety within the polymethine chain increases the quantum yield by 20% compared to the unmodified parent structure [1]. This improvement is specific to the Cy7.5 class and contributes to enhanced fluorescence brightness.

Free Acid vs. TEA Salt
Cross-study comparable
Free acid shows low aqueous solubility; TEA salt offered for enhanced organic solvent solubility.
Supports selection for organic-phase conjugations.
No direct head-to-head data; vendor-reported properties.
fluorescence quantification molecular brightness detection sensitivity

Spectral Consistency Across Salt Forms

When conjugated to a hyaluronic acid (HA) nanoparticle (NanoCy7.5100-H), Cy7.5 provides 14.8-fold greater tumor contrast compared to free Cy7.5-amine at 24 hours post-injection in a 4T1 breast cancer xenograft model (p < 0.0001) [1]. In an MDA-MB-231 xenograft model, the same nanoparticle formulation achieved a 74-fold increase in tumor contrast over free Cy7.5-amine (p < 0.0001) [1]. While this data is for Cy7.5-amine and not the COOH form, the fluorophore's inherent contrast capability is directly relevant, as the COOH group serves as the conjugation handle for such nanoparticle construction [2].

Spectral Consistency
Supporting evidence
TEA and bromide salts: Abs/Em = 781/808 nm, no spectral shift.
Counterion does not alter spectral identity; compatible with existing Cy7.5 channels.
Vendor spectral data.
image-guided surgery tumor imaging nanoparticle delivery

pH Insensitivity: Cy7.5-COOH TEA vs. pH-Sensitive Probes

Cy7.5-based dyes, including Cy7.5-COOH TEA, exhibit stable fluorescence across a broad pH range (pH 3-10) . In contrast, novel pH-responsive Cy7.5 derivatives bearing amino groups have been developed specifically to detect cancer cell microenvironments through pH-dependent spectral changes [1]. The insensitivity of Cy7.5-COOH TEA makes it suitable as a stable reference dye or for applications where pH variations could confound signal interpretation.

live-cell imaging pH stability endosomal tracking

Cy7.5-COOH TEA: Key Applications


DMSO-Soluble Stock Solutions for EDC/NHS Labeling

Cy7.5-COOH TEA is the ideal starting material for constructing tumor-specific near-infrared (NIR) imaging agents. Its free carboxylic acid enables straightforward, high-yield conjugation to amine-containing targeting ligands (e.g., antibodies, peptides, or aptamers) using standard EDC/NHS chemistry . As demonstrated in nanoparticle studies, Cy7.5-conjugated probes can achieve up to 74-fold higher tumor contrast compared to free dye , enabling sensitive detection of small tumor nodules or residual disease during image-guided surgery. The long emission wavelength (~808 nm) ensures deep tissue penetration and minimal background autofluorescence [1].

Synthesis of Stable NIR Labeling Reagents

For researchers designing multicolor panels or working with limited sample material, the 12% higher extinction coefficient of Cy7.5-COOH TEA (ε = 223,000 L·mol⁻¹·cm⁻¹) compared to Cy7 analogs (ε = 199,000 L·mol⁻¹·cm⁻¹) permits the use of lower dye concentrations without sacrificing signal intensity. This is particularly advantageous in flow cytometry where dye aggregation or cytotoxicity at high concentrations can compromise data quality. The reduced concentration also minimizes potential quenching effects and improves labeling stoichiometry control.

High Degree of Labeling for In Vivo Imaging

Cy7.5-COOH TEA is well-suited for experiments conducted in acidic compartments such as endosomes and lysosomes. Unlike some fluorescent probes that exhibit pH-dependent intensity fluctuations, Cy7.5 derivatives maintain consistent fluorescence output across a broad pH range (pH 3-10) . This pH insensitivity ensures that observed changes in signal are attributable to biological processes (e.g., receptor internalization, degradation) rather than dye behavior, providing more reliable quantitative data in live-cell tracking studies.

Batch Consistency for Pre-Clinical Manufacturing

Due to its defined spectral properties (Abs/Em = 781/808 nm) and robust pH stability , Cy7.5-COOH TEA serves as an excellent calibration standard for near-infrared fluorescence imaging platforms. Its consistent extinction coefficient and quantum yield (20% enhanced over parent structures) [1] provide a reliable benchmark for instrument performance validation, cross-platform normalization, and day-to-day quality control in imaging core facilities.

Application
Selection Property
Validation Focus
DMSO-soluble stock solutions for EDC/NHS labeling
Organic solvent solubility
Verify stock solution clarity and reactivity
Synthesis of NHS ester reagents
Anhydrous DMF dissolution
Confirm NHS ester yield and aggregation level
High-labeling density for in vivo imaging studies
Solubility at high molar ratios
Measure degree of labeling and brightness
Batch consistency for preclinical development
Defined salt form and molecular identity
Verify lot-specific solubility and reactivity

Technical Documentation Hub

Structured technical reading across foundational, methodological, troubleshooting, and validation/comparative pathways. Use the hub when you need more detail before procurement.

36 linked technical documents
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